2-Methyl-5-(3-pyridyl)-anisole
Description
2-Methyl-5-(3-pyridyl)-anisole is a substituted anisole derivative featuring a methoxy group (-OCH₃) at position 1 of the benzene ring, a methyl group at position 2, and a 3-pyridyl moiety (a pyridine ring) at position 5. This compound combines the aromatic reactivity of anisole with the nitrogen-containing heterocyclic properties of pyridine.
Such structural features are critical in pharmaceutical and agrochemical applications, where pyridine derivatives are often leveraged for their bioactivity .
Properties
Molecular Formula |
C13H13NO |
|---|---|
Molecular Weight |
199.25 g/mol |
IUPAC Name |
3-(3-methoxy-4-methylphenyl)pyridine |
InChI |
InChI=1S/C13H13NO/c1-10-5-6-11(8-13(10)15-2)12-4-3-7-14-9-12/h3-9H,1-2H3 |
InChI Key |
KXDJRUNQAKOAEX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CN=CC=C2)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Gaps
- Limited Direct Data: Most inferences are drawn from structural analogs due to a lack of dedicated studies on this compound. Further experimental work is needed to confirm properties like bioavailability and toxicity.
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